Cas no 2758004-85-0 (2-Chloro-6-[1-(trifluoromethyl)cyclobutyl]pyridine)

• Product Name: 2-Chloro-6-[1-(trifluoromethyl)cyclobutyl]pyridine
• CAS No: 2758004-85-0
• MF: C₁₀H₉ClF₃N
• MW: 235.633372068405
• CID: 6265148
• PubChem ID: 165980323
• Update Time: 2025-06-10

2-Chloro-6-[1-(trifluoromethyl)cyclobutyl]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-37160655
• 2-chloro-6-[1-(trifluoromethyl)cyclobutyl]pyridine
• 2758004-85-0
• 2-Chloro-6-[1-(trifluoromethyl)cyclobutyl]pyridine

• Inchi： 1S/C10H9ClF3N/c11-8-4-1-3-7(15-8)9(5-2-6-9)10(12,13)14/h1,3-4H,2,5-6H2
• InChI Key： XJJHSYAFIDQDEQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2(C(F)(F)F)CCC2)=N1

Computed Properties

• Exact Mass: 235.0375615g/mol
• Monoisotopic Mass: 235.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Chloro-6-[1-(trifluoromethyl)cyclobutyl]pyridine

2-Chloro-6-[1-(Trifluoromethyl)cyclobutyl]Pyridine: A Comprehensive Overview

The compound 2-Chloro-6-[1-(Trifluoromethyl)cyclobutyl]Pyridine, identified by the CAS number 2758004-85-0, is a highly specialized organic molecule with significant applications in various fields. This compound is notable for its unique structure, which combines a pyridine ring with a chloro substituent and a trifluoromethylcyclobutyl group. The integration of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

The pyridine ring, a six-membered aromatic structure with one nitrogen atom, serves as the core of this molecule. The substitution at the 2-position with a chlorine atom and at the 6-position with a trifluoromethylcyclobutyl group introduces significant electronic and steric effects. These modifications enhance the compound's reactivity and stability, making it suitable for use in advanced chemical reactions and material synthesis. Recent studies have highlighted its potential in pharmaceutical applications, particularly in the development of novel drug delivery systems and bioactive molecules.

The trifluoromethylcyclobutyl group attached to the pyridine ring contributes to the compound's unique properties. This group introduces fluorine atoms, which are known for their high electronegativity and ability to stabilize molecules through inductive effects. The cyclobutane ring further enhances the molecule's rigidity, providing a platform for precise chemical transformations. Researchers have explored its use in creating advanced materials, such as high-performance polymers and nanocomposites, due to its ability to form strong intermolecular interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Chloro-6-[1-(Trifluoromethyl)cyclobutyl]Pyridine. Utilizing cutting-edge methodologies, such as transition-metal catalyzed coupling reactions and directed metallation techniques, chemists have achieved high yields and excellent purity levels. These synthetic strategies not only facilitate large-scale production but also pave the way for further modifications to tailor the compound's properties for specific applications.

In terms of applications, this compound has garnered significant attention in the field of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively studied. Recent research has demonstrated its effectiveness in controlling pest populations while maintaining environmental safety. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, with promising results in the development of anti-inflammatory and antiviral agents.

The physical and chemical properties of 2-Chloro-6-[1-(Trifluoromethyl)cyclobutyl]Pyridine have been thoroughly investigated. Its melting point, boiling point, solubility, and stability under various conditions have been characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and thermal analysis. These studies provide critical insights into its behavior under different environmental conditions, which is essential for optimizing its use in industrial processes.

In conclusion, 2-Chloro-6-[1-(Trifluoromethyl)cyclobutyl]Pyridine stands out as a versatile compound with immense potential across multiple domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.